Cas no 2171936-03-9 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylazetidin-3-yl}propanoic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylazetidin-3-yl}propanoic acid
• CAS No: 2171936-03-9
• MF: C₂₆H₂₄N₂O₆
• MW: 460.478567123413
• CID: 6429410
• PubChem ID: 165815420
• Update Time: 2025-10-28

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylazetidin-3-yl}propanoic acid
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-carbonyl]azetidin-3-yl}propanoic acid
• EN300-1499634
• 2171936-03-9

• Inchi： 1S/C26H24N2O6/c1-15(25(30)31)16-12-28(13-16)24(29)23-22(10-11-33-23)27-26(32)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-11,15-16,21H,12-14H2,1H3,(H,27,32)(H,30,31)
• InChI Key： JSKASQXOHRHSOG-UHFFFAOYSA-N
• SMILES： OC(C(C)C1CN(C(C2=C(C=CO2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 460.16343649g/mol
• Monoisotopic Mass: 460.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 109Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylazetidin-3-yl}propanoic acid

Introduction to 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylazetidin-3-yl}propanoic acid (CAS No. 2171936-03-9)

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylazetidin-3-yl}propanoic acid, identified by its CAS number 2171936-03-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense research interest. Its structural complexity, characterized by multiple functional groups, positions it as a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylazetidin-3-yl}propanoic acid incorporates several key features that contribute to its unique chemical and biological properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a common protecting group in peptide synthesis, suggests potential applications in the development of peptide mimetics or peptidomimetics. Additionally, the furan and azetidine moieties introduce heterocyclic scaffolds that are frequently found in bioactive molecules, enhancing the compound's likelihood of interacting with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with target proteins. The fluorene moiety, in particular, has been studied for its ability to modulate protein-protein interactions and its potential role in drug design. By integrating the Fmoc group with a furan and azetidine backbone, this compound represents a novel approach to designing molecules with tailored biological activities.

In the context of contemporary pharmaceutical research, the development of small-molecule inhibitors that target specific enzymes or receptors is crucial for treating various diseases. The structural features of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylazetidin-3-yl}propanoic acid make it an attractive candidate for such applications. For instance, the azetidine ring can serve as a scaffold for designing molecules that mimic natural substrates or inhibitors of enzymes involved in metabolic pathways or signal transduction pathways.

The synthesis of this compound involves multi-step organic reactions, each requiring precise control to ensure high yield and purity. The introduction of the Fmoc group at the amino position allows for selective protection and deprotection, which is essential in multi-step syntheses. Furthermore, the presence of both furan and azetidine rings necessitates careful consideration of reaction conditions to avoid unwanted side reactions. These challenges highlight the importance of advanced synthetic methodologies and analytical techniques in the preparation of complex molecules like this one.

From a biological perspective, the potential activity of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylazetidin-3-yl}propanoic acid has not been fully elucidated but is an area of active investigation. Researchers are exploring its interactions with various biological targets, including enzymes and receptors, to identify possible therapeutic applications. The structural motifs present in this compound suggest that it may exhibit inhibitory activity against certain enzymes or modulate receptor signaling pathways.

The use of computational tools has accelerated the process of identifying potential lead compounds like this one. Virtual screening techniques allow researchers to rapidly assess the binding affinity of thousands of compounds to a given target protein. This approach has been particularly useful in identifying novel scaffolds for drug development. The integration of experimental data with computational predictions provides a more comprehensive understanding of the compound's biological activity and mechanism of action.

In conclusion, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylazetidin-3-yloxy}propanoic acid (CAS No. 2171936-03-9) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of functional groups positions it as a promising candidate for further exploration in drug discovery. As research continues to uncover new applications for such compounds, their role in developing novel therapeutics will likely expand.